Cas no 101498-55-9 (1-(5,6,7,8-Tetrahydronaphthalen-2-yl)pentan-1-one)

• Product Name: 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)pentan-1-one
• CAS No: 101498-55-9
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• MDL: MFCD11105512
• CID: 2866230
• PubChem ID: 43160273
• Update Time: 2025-07-26

1-(5,6,7,8-Tetrahydronaphthalen-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-tetrahydronaphthalen-2-yl)pentan-1-one
• AK00743219
• 1-(5,6,7,8-Tetrahydro-2-naphthyl)-1-pentanone
• BS-14175
• 101498-55-9
• CS-0161904
• Y12261
• AKOS009337633
• MFCD11105512
• BEA49855
• SY317627
• 1-(5,6,7,8-Tetrahydronaphthalen-2-yl)pentan-1-one

• MDL： MFCD11105512
• Inchi： 1S/C15H20O/c1-2-3-8-15(16)14-10-9-12-6-4-5-7-13(12)11-14/h9-11H,2-8H2,1H3
• InChI Key： MDYFZKQIFQCCHC-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 216.151415g/mol
• Monoisotopic Mass: 216.151415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.32g/mol
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones